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Compound of Interest

Compound Name: Isothiazole-3-carboxylic acid

Cat. No.: B1296636

Isothiazole, a five-membered aromatic heterocycle containing adjacent nitrogen and sulfur
atoms, is a privileged scaffold in modern drug discovery.[1][2] Its derivatives exhibit a wide
spectrum of biological activities, including anti-inflammatory, anticancer, and anti-HIV
properties.[3][4] Isothiazole-3-carboxylic acid (CAS No. 4576-90-3) serves as a crucial
starting material and intermediate for the synthesis of these complex bioactive molecules.[5][6]

The precise determination of its physicochemical properties, such as melting and boiling points,
IS not a trivial academic exercise. These parameters are critical for:

Purity Assessment: A sharp melting point range is a primary indicator of sample purity.

e Process Development: Boiling point data is essential for designing purification protocols like
distillation.

o Material Science: Thermal properties dictate storage conditions, handling procedures, and
formulation strategies.

 Structural Confirmation: These physical constants serve as foundational data points in the
comprehensive characterization of the molecule.

Physicochemical Properties of Isothiazole-3-
carboxylic Acid
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The physical properties of isothiazole-3-carboxylic acid are dictated by its unique molecular
structure, which combines an aromatic isothiazole ring with a carboxylic acid functional group.
This combination allows for strong intermolecular forces, significantly influencing its melting and
boiling behavior.

Property Value Source
Molecular Formula C4H3NO:2S [6][7]
Molecular Weight 129.14 g/mol [61[7]
] ] Data not readily available in
Melting Point ] )
cited literature.
Boiling Point 178°C at 760 mmHg [7]
Expert Analysis:

The presence of the carboxylic acid group is the dominant factor governing the high boiling
point of this compound. Like other carboxylic acids, isothiazole-3-carboxylic acid can form
strong intermolecular hydrogen-bonded dimers.[8][9] This dimerization effectively doubles the
molecular weight, requiring significantly more energy to transition the substance from the liquid
to the gaseous phase.

While the exact melting point is not specified in the available literature, we can infer that it
would be a relatively high-melting solid at room temperature. This is characteristic of aromatic
carboxylic acids, which benefit from strong hydrogen bonding and efficient crystal lattice
packing. For context, the isomeric thiazole-2-carboxylic acid has a reported melting point of 95-
118 °C.

Experimental Determination of Thermal Properties

Accurate and reproducible determination of melting and boiling points requires meticulous
experimental technique. The following protocols are standard in the field and are designed to
be self-validating.

Melting Point Determination: The Capillary Method
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This method relies on the visual observation of the phase transition from solid to liquid within a
controlled temperature gradient.

Methodology:

o Sample Preparation: Ensure the isothiazole-3-carboxylic acid sample is completely dry
and finely powdered to ensure uniform packing.

e Capillary Loading: Load a small amount of the powdered sample into a capillary tube (sealed
at one end) to a height of 2-3 mm. Pack the sample tightly by tapping the tube.

o Apparatus Setup: Place the capillary tube in a calibrated melting point apparatus (such as a
Thiele tube with mineral oil or a digital instrument). The thermometer or sensor must be
positioned correctly relative to the sample.

e Heating: Heat the apparatus rapidly to a temperature approximately 15-20°C below the
expected melting point.

o Data Acquisition: Decrease the heating rate to 1-2°C per minute to allow for thermal
equilibrium.

» Observation: Record the temperature at which the first drop of liquid appears (onset) and the
temperature at which the entire sample becomes a clear liquid (completion). The range
between these two temperatures is the melting point range.

Causality and Trustworthiness: A pure substance will exhibit a sharp melting range (typically <
2°C). Impurities disrupt the crystal lattice, leading to a depression and broadening of the
melting point range. Therefore, this method serves as a crucial validation step for sample

purity.

Workflow for Melting Point Determination
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Caption: Workflow for determining melting point via the capillary method.

Boiling Point Determination: Micro-Boiling Point Method

Given that isothiazole-3-carboxylic acid is often synthesized in small research quantities, a
micro-boiling point determination is often the most practical approach.
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Methodology:

o Apparatus Setup: Add a few drops of the liquid sample into a small-diameter test tube (e.g.,
a Durham tube).

o Capillary Insertion: Place a melting point capillary tube, sealed end up, into the liquid.

o Heating Assembly: Attach the test tube to a thermometer and immerse the assembly in a
heating bath (e.g., a Thiele tube). The sample should be level with the thermometer bulb.

o Heating: Heat the bath. As the temperature rises, air trapped in the capillary will expand and
exit as a slow stream of bubbles.

o Equilibrium Identification: Continue heating until the stream of bubbles becomes rapid and
continuous. This indicates the liquid has reached its boiling point.

o Data Acquisition: Remove the heat source. The liquid will begin to cool. The exact boiling
point is the temperature at which the bubble stream stops and the liquid just begins to enter
the capillary tube. At this moment, the external atmospheric pressure is equal to the vapor
pressure of the substance.

e Pressure Correction: If the atmospheric pressure is not 760 mmHg, a correction may be
necessary for the highest accuracy.

Causality and Trustworthiness: This method is self-validating because the boiling point is
identified by a distinct physical event—the point of equilibrium between the vapor pressure of
the liquid and the external pressure. This ensures a precise measurement independent of the
heating rate during the cooling phase.

Workflow for Micro-Boiling Point Determination
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Caption: Workflow for micro-scale boiling point determination.
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Conclusion

Isothiazole-3-carboxylic acid is a valuable chemical entity with a reported boiling point of
178°C, a value largely attributable to strong intermolecular hydrogen bonding. While its melting
point is not documented in readily accessible literature, established experimental protocols for
melting and boiling point determination are crucial for any researcher working with this
compound. The methodologies detailed in this guide provide a robust framework for verifying
the purity and confirming the identity of isothiazole-3-carboxylic acid, ensuring data integrity
for subsequent research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1296636?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

